4-Chloro-2-cyclopropyl-5-nitropyrimidine
Overview
Description
4-Chloro-2-cyclopropyl-5-nitropyrimidine is a heterocyclic organic compound . It has a molecular weight of 199.6 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is1S/C7H6ClN3O2/c8-6-5 (11 (12)13)3-9-7 (10-6)4-1-2-4/h3-4H,1-2H2
. This indicates that the molecule contains 7 carbon atoms, 6 hydrogen atoms, 1 chlorine atom, 3 nitrogen atoms, and 2 oxygen atoms . Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 199.6 .Scientific Research Applications
Synthesis and Structural Properties
- 4-Chloro-5-nitropyrimidines, when reacted with sodium dialkyldithiocarbamates, yield 4-dialkyldithiocarbamoyl derivatives. These derivatives, upon heating, lead to the formation of disulfides and demonstrate the transformation to 1,3-dithiolo[4,5-d]pyrimidines (Makarov et al., 1994).
Chemical Reactions and Compounds Formation
- A study on 6-alkylamino-4-chloro-5-nitropyrimidines shows the formation of various derivatives, including diethyl 6-methylamino-5-nitropyrimidin-4-ylmalonate, which are reduced to form new pyrrolo[3,2-d]pyrimidines (Gregson & Shaw, 1985).
- Treatment of 4-carbamoyl-2,6-dihydroxy-5-nitropyrimidine with phosphoryl chloride results in the formation of 2,4,5-trichloro-6-cyanopyrimidine, offering insights into nucleophilic substitution reactions (Clark & Pendergast, 1969).
Utility in Synthesis Processes
- 4,6-Dichloro-2-(methylthio)-5-nitropyrimidine serves as a building block in the synthesis of compounds like olomoucine, demonstrating its utility in the synthesis of highly substituted purines (Hammarström et al., 2002).
Novel Heterocyclic Systems and Derivatives
- Synthesis of various derivatives of 2-chloro-4-methyl-5-nitropyrimidine and their conversion into novel heterocyclic systems like 4-methyl-3-nitro-6H-pyrimido[2,1-b]quinazoline is documented, illustrating the chemical versatility of the compound (Banihashemi et al., 2020).
properties
IUPAC Name |
4-chloro-2-cyclopropyl-5-nitropyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN3O2/c8-6-5(11(12)13)3-9-7(10-6)4-1-2-4/h3-4H,1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFRZIHJJDFTCPG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC=C(C(=N2)Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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